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Compound of Interest

Compound Name: Sudan Red 7B-D5

Cat. No.: B15558905 Get Quote

An In-depth Technical Guide to Sudan Red 7B and its Deuterated Analog, Sudan Red 7B-D5

This technical guide provides a comprehensive overview of the chemical properties,

metabolism, toxicology, and applications of the synthetic azo dye Sudan Red 7B and its

deuterated form, Sudan Red 7B-D5. The information is intended for researchers, scientists,

and professionals in drug development and related fields.

Chemical and Physical Properties
Sudan Red 7B is a lipophilic diazo dye.[1][2][3] Its deuterated analog, Sudan Red 7B-D5, is

primarily utilized as an internal standard for analytical quantification.[4] Key properties of both

compounds are summarized below.
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Property Sudan Red 7B Sudan Red 7B-D5

CAS Number
6368-72-5[1][2][3][5][6][7][8][9]

[10]
Not Available (NA)[11]

Molecular Formula C₂₄H₂₁N₅[1][3][5][6][7][8][9][10] C₂₄H₁₆D₅N₅[11]

Molecular Weight ~379.46 g/mol [1][3][7][10] ~384.49 g/mol [11]

Synonyms
Solvent Red 19, Fat Red 7B,

C.I. 26050[2][5][6][8]

N-isopropyl-1-((E)-(4-((E)-

phenyldiazenyl)phenyl)diazeny

l)naphthalen-2-amine d5[11]

Appearance Dark red to purple powder[9] Not specified

Solubility

Soluble in oils and organic

solvents such as acetone;

insoluble in water.[10][12]

Not specified

Melting Point 130 °C (decomposes)[9][10] Not specified

Metabolism and Toxicology
The metabolism of azo dyes like Sudan Red 7B is a critical factor in their toxicological profile.

The primary metabolic pathway involves the reductive cleavage of the azo bond (-N=N-).[5][13]

This biotransformation is primarily carried out by azoreductases from the intestinal microbiota

and, to a lesser extent, by liver enzymes.[1][13][14] The process breaks down the parent dye

molecule into smaller aromatic amines.[14][15] Some of these resulting aromatic amines are

known to be potentially carcinogenic or mutagenic.[6][14] The lipophilic nature of Sudan Red

7B facilitates its absorption and subsequent metabolism.[5]

The International Agency for Research on Cancer (IARC) has classified Sudan dyes as Group

3 carcinogens, meaning they are "not classifiable as to their carcinogenicity to humans".[7]

However, some studies have raised concerns about the genotoxicity and carcinogenicity of

Sudan dyes and their metabolites.[16]
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General metabolic pathway of azo dyes like Sudan Red 7B.

Applications and Experimental Protocols
The primary application of Sudan Red 7B is as a lipid-soluble stain for the histological

visualization of fats and lipids in biological tissues.[1][3] It is effective for staining neutral lipids,

such as triacylglycerols, in both plant and animal cells.[17]

Experimental Protocol: Lipid Staining in Plant Tissue
The following protocol is adapted from a method for staining lipids in plant material using

Sudan Red 7B.[17][18][19]
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1. Preparation of Staining Solution (0.1% w/v Sudan Red 7B):

Dissolve 50 mg of Sudan Red 7B in 25 mL of polyethylene glycol (PEG-300).

Incubate the mixture for 1 hour at 90°C.

Allow the solution to cool to room temperature.

Add an equal volume (25 mL) of 90% glycerol and mix thoroughly.

Store the staining solution at room temperature.

2. Staining Procedure:

Immerse fresh plant tissue sections in the Sudan Red 7B staining solution.

Incubate for 1 hour to overnight, depending on the tissue type and thickness.

After incubation, rinse the stained tissue several times with water to remove excess stain.

Mount the tissue on a microscope slide for observation. Lipids will appear as red-colored

globules or deposits.

Use in Analytical Chemistry
Sudan Red 7B-D5 serves as an internal standard in analytical methods, such as liquid

chromatography-mass spectrometry (LC-MS), for the sensitive and accurate quantification of

Sudan Red 7B in various matrices, particularly in food products where its use is prohibited.
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A typical analytical workflow for the detection of Sudan dyes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Sudan Red 7B-D5 CAS number and molecular
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15558905#sudan-red-7b-d5-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b15558905#sudan-red-7b-d5-cas-number-and-molecular-formula
https://www.benchchem.com/product/b15558905#sudan-red-7b-d5-cas-number-and-molecular-formula
https://www.benchchem.com/product/b15558905#sudan-red-7b-d5-cas-number-and-molecular-formula
https://www.benchchem.com/product/b15558905#sudan-red-7b-d5-cas-number-and-molecular-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15558905?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

